N-(2,4-difluorophenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-(1,3-dioxoisoindol-2-yl)benzamide
• InChI: InChI=1S/C21H12F2N2O3/c22-13-8-9-18(17(23)11-13)24-19(26)12-4-3-5-14(10-12)25-20(27)15-6-1-2-7-16(15)21(25)28/h1-11H,(H,24,26)
• InChI Key: FINZUBAIJQXQHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC(=C3)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C21H12F2N2O3
• Molecular Weight: 378.3 g/mol

Description

N-(2,4-difluorophenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DIBA and is known for its unique properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of DIBA is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors. DIBA has been found to inhibit the activity of enzymes such as monoamine oxidase A and B, which are involved in the breakdown of neurotransmitters in the brain. DIBA has also been found to inhibit the activity of certain receptors such as the adenosine A1 receptor.
Biochemical and Physiological Effects:
DIBA has been found to exhibit several biochemical and physiological effects. Studies have shown that DIBA can increase the levels of neurotransmitters such as dopamine and serotonin in the brain, which can have a positive effect on mood and behavior. DIBA has also been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

DIBA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified, making it suitable for use in large-scale experiments. DIBA also exhibits high selectivity and potency, which makes it an ideal candidate for studying specific enzymes and receptors. However, one of the limitations of DIBA is its poor solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on DIBA. One potential direction is to further investigate its potential applications in drug development. DIBA has been found to exhibit inhibitory activity against several enzymes and receptors, making it a promising candidate for the development of new drugs. Another potential direction is to study the effects of DIBA on specific diseases, such as Parkinson's disease and Alzheimer's disease. DIBA has been found to increase the levels of neurotransmitters in the brain, which could potentially have a positive effect on these diseases. Overall, DIBA has significant potential for use in various scientific fields and warrants further investigation.

Scientific Research Applications

DIBA has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of DIBA is in the field of medicinal chemistry, where it is used as a scaffold for developing new drugs. DIBA has been found to exhibit inhibitory activity against several enzymes and receptors, making it a promising candidate for drug development.